![molecular formula C19H16N2O3S B4399686 N-(2-{[2-(phenylthio)acetyl]amino}phenyl)-2-furamide](/img/structure/B4399686.png)
N-(2-{[2-(phenylthio)acetyl]amino}phenyl)-2-furamide
Overview
Description
N-(2-{[2-(phenylthio)acetyl]amino}phenyl)-2-furamide, commonly known as PATP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. PATP belongs to the class of molecules known as peptide inhibitors, which are used to inhibit the activity of specific enzymes or proteins in biological systems.
Scientific Research Applications
PATP has been extensively studied for its potential applications in scientific research. One of the most important applications of PATP is in the study of protein kinase C (PKC) signaling pathways. PKC is a family of enzymes that play a critical role in various cellular processes, including cell growth, differentiation, and apoptosis. PATP has been shown to be a potent inhibitor of PKC activity, making it a valuable tool for studying the role of PKC in different biological systems.
Mechanism of Action
PATP exerts its inhibitory effect on PKC by binding to the enzyme's catalytic domain, thereby preventing its activation. Specifically, PATP binds to the ATP-binding site of PKC, which is essential for the enzyme's activity. By blocking this site, PATP effectively inhibits the activity of PKC, leading to downstream effects on various cellular processes.
Biochemical and Physiological Effects
PATP has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that PATP can inhibit the growth of cancer cells, suggesting that it may have potential as an anticancer agent. Additionally, PATP has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the key advantages of using PATP in lab experiments is its potency as a PKC inhibitor. This makes it a valuable tool for studying the role of PKC in different biological systems. Additionally, PATP is relatively easy to synthesize, making it readily available for use in research.
However, there are also limitations to using PATP in lab experiments. One of the main limitations is that it is not selective for PKC, meaning that it may also inhibit the activity of other enzymes or proteins. Additionally, the effects of PATP may be dependent on the specific cell type or tissue being studied, making it important to carefully consider the experimental design when using PATP.
Future Directions
There are several potential future directions for research on PATP. One area of interest is in the development of more selective PKC inhibitors that can target specific isoforms of the enzyme. Additionally, there is interest in exploring the potential use of PATP as an anticancer agent, particularly in combination with other chemotherapeutic agents. Finally, there is ongoing research into the potential use of PATP as a treatment for inflammatory diseases, with the goal of developing more effective and targeted therapies for these conditions.
Conclusion
In conclusion, PATP is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its potency as a PKC inhibitor makes it a valuable tool for studying the role of PKC in different biological systems, and it has also been shown to have potential as an anticancer agent and treatment for inflammatory diseases. While there are limitations to using PATP in lab experiments, ongoing research is exploring ways to overcome these limitations and develop more effective and targeted therapies based on this compound.
properties
IUPAC Name |
N-[2-[(2-phenylsulfanylacetyl)amino]phenyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3S/c22-18(13-25-14-7-2-1-3-8-14)20-15-9-4-5-10-16(15)21-19(23)17-11-6-12-24-17/h1-12H,13H2,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXMRBIZRSSGZNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC(=O)NC2=CC=CC=C2NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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